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Compound of Interest

Compound Name: Propylcyclopropane

Cat. No.: B14741258 Get Quote

This technical guide provides a comprehensive overview of the core physical properties of

propylcyclopropane, specifically its boiling point and density. The information is tailored for

researchers, scientists, and professionals in drug development who may use this compound as

a solvent or a chemical intermediate.[1] This document summarizes key quantitative data,

outlines general experimental protocols for property determination, and presents a logical

workflow for these experimental processes.

Core Physical Properties
Propylcyclopropane, with the chemical formula C₆H₁₂, is a cyclic alkane.[1] It is a colorless

and flammable liquid.[1] Understanding its physical properties is crucial for its application in

various chemical syntheses and processes.

The physical properties of propylcyclopropane are summarized in the table below. It is

important to note that while the boiling point is consistently reported, there are some

discrepancies in the literature regarding its density.
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Physical Property Value Conditions Source(s)

Boiling Point 69 °C at 760 mmHg [2][3][4]

69.15 °C Not specified [1][5]

Density 0.784 g/cm³ Not specified [2][3][4]

0.7062 g/cm³ Not specified [1][5]

Melting Point -127.1 °C (estimate) [1][2][5]

Vapor Pressure 148 mmHg at 25 °C [1][2][4]

Refractive Index 1.3905 Not specified [1][2][5]

1.431 Not specified [3][4]

Experimental Protocols
While specific experimental protocols for propylcyclopropane were not found in the

immediate literature, this section details generalized and widely accepted methods for

determining the boiling point and density of liquid organic compounds like alkanes.

The Thiele tube method is a common and efficient technique for determining the boiling point of

a small quantity of a liquid sample.[6]

Apparatus:

Thiele tube

Thermometer

Small test tube (Durham tube)

Capillary tube (sealed at one end)

Rubber band or other attachment method

Heating source (e.g., Bunsen burner or heating mantle)
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Heat-transfer fluid (e.g., mineral oil)

Procedure:

A small amount (approximately 0.5 mL) of the liquid sample (propylcyclopropane) is placed

into the small test tube.[6]

A capillary tube, with its open end facing down, is inserted into the sample.[6]

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.[6]

This assembly is placed in a Thiele tube containing a heat-transfer fluid, such as mineral oil.

[6]

The Thiele tube is gently heated, causing the temperature of the fluid to rise.

As the liquid sample approaches its boiling point, a stream of bubbles will emerge from the

open end of the capillary tube.[6]

The heating is then discontinued, and the apparatus is allowed to cool.

The boiling point is recorded as the temperature at which the liquid just begins to enter the

capillary tube.[7] This occurs when the vapor pressure of the sample equals the atmospheric

pressure.[7][8]

A vibrating tube densimeter is a precise instrument used to measure the density of liquids.[9]

[10]

Principle: The instrument measures the change in the resonant frequency of a U-shaped

vibrating tube when it is filled with the sample liquid. This frequency change is directly related to

the mass, and therefore the density, of the liquid in the tube.

Procedure:

Calibration: The instrument is first calibrated using two standards of known density, typically

dry air and pure water.
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Sample Injection: The sample of propylcyclopropane is injected into the clean, dry vibrating

tube. Care is taken to avoid the presence of any air bubbles.

Temperature Control: The temperature of the sample within the tube is precisely controlled,

as density is temperature-dependent.

Measurement: The instrument excites the tube, causing it to vibrate at its resonant

frequency. The frequency is measured electronically.

Calculation: The density of the sample is calculated by the instrument's software based on

the measured frequency and the calibration data.

Logical Workflow Visualization
The following diagram illustrates a generalized workflow for the experimental determination of

the physical properties of a liquid organic compound.
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Workflow for Physical Property Determination of a Liquid Compound
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Caption: A generalized workflow for determining the boiling point and density of a liquid organic

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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